Cas no 860789-15-7 (4-(2-Fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 4-(2-Fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 860789-15-7
• MF: C₁₀H₁₀FN₃O
• MW: 207.204305171967
• MDL: MFCD03787701
• CID: 5026865
• Update Time: 2026-02-28

4-(2-Fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• 4-(2-fluorophenyl)-1,3-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 4-(2-Fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• MDL： MFCD03787701
• Inchi： 1S/C10H10FN3O/c1-7-12-13(2)10(15)14(7)9-6-4-3-5-8(9)11/h3-6H,1-2H3
• InChI Key： ZXKTZZDQDVQUOD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(N(C)N=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 305
• XLogP3: 1.2
• Topological Polar Surface Area: 35.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(2-Fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one

Introduction to 4-(2-Fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 860789-15-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 4-(2-Fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 860789-15-7) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural framework, featuring a fluorophenyl substituent and a dimethyl-substituted 1,2,4-triazolone core, positions it as a versatile scaffold for the development of novel bioactive agents. This introduction delves into the compound's chemical properties, its synthetic considerations, and its relevance to contemporary research advancements.

The molecular structure of 4-(2-Fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one encompasses several key functional elements that contribute to its pharmacological interest. The presence of a fluorine atom at the para position of the phenyl ring introduces both electronic and steric modulation capabilities. Fluorine is well-known for its ability to enhance metabolic stability and binding affinity in drug molecules. Furthermore, the dimethyl groups at the 2- and 5-positions of the triazolone ring contribute to lipophilicity and may influence molecular interactions with biological targets. The dihydro substitution in the triazolone moiety further modulates the electronic properties of the scaffold.

From a synthetic perspective, the preparation of 4-(2-fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one involves strategic bond-forming steps that highlight modern organic synthesis methodologies. The construction of the triazolone core typically proceeds via cycloaddition reactions or condensation processes involving appropriately substituted precursors. The introduction of the fluorophenyl group can be achieved through halogen-metal exchange followed by alkylation or through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic routes underscore the compound's accessibility for medicinal chemists seeking to explore analogs within this framework.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 4-(2-fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one for biological activity. Molecular docking studies have been instrumental in identifying potential binding interactions with target proteins relevant to therapeutic intervention. For instance, preliminary simulations suggest that this compound may interact with enzymes involved in inflammatory pathways or viral replication processes. Such insights are critical for guiding experimental efforts toward high-throughput screening campaigns.

The integration of machine learning models has further accelerated the process of designing derivatives with enhanced properties. By leveraging large datasets of bioactive molecules and their associated biological responses, 4-(2-fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one serves as a valuable input for predictive algorithms that forecast efficacy and toxicity profiles. This data-driven approach not only expedites hit identification but also minimizes attrition rates during drug development pipelines.

In parallel with computational methods, in vitro assays have been conducted to validate initial hypotheses about the biological activity of this compound. Notably, preliminary experiments indicate that certain analogs derived from this scaffold exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or proteases implicated in pain signaling and inflammation. These findings align with broader trends in medicinal chemistry where triazolone derivatives are being explored for their anti-inflammatory and analgesic potential.

The role of fluorine substitution in enhancing drug-like properties cannot be overstated. The electron-withdrawing nature of fluorine at the para position modulates aromatic ring electron density while also contributing to hydrophobic interactions with biological targets. This dual functionality makes fluorinated phenyl rings particularly attractive for medicinal chemists aiming to optimize pharmacokinetic profiles such as solubility and bioavailability.

As research progresses, structural modifications beyond simple functionalization will likely be explored to uncover novel mechanisms of action or improve therapeutic indices. For example, introducing additional heterocycles or altering connectivity within the triazolone core may yield compounds with enhanced selectivity or reduced off-target effects. Such explorations are facilitated by modern synthetic techniques including flow chemistry which allows for rapid parallel synthesis and scalability.

The intersection of chemical biology and medicinal chemistry continues to drive innovation through interdisciplinary collaborations, where insights from structural biology inform rational design strategies while computational tools streamline virtual screening efforts. The case study presented here underscores how compounds like 4-(2-fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazolone (CAS No., 860789–15–7) serve as springboards for developing next-generation therapeutics targeting complex diseases.

Future directions may also involve exploring prodrug strategies wherein inactive precursors derived from this scaffold are designed to release active metabolites under physiological conditions. This approach could mitigate issues related to poor oral bioavailability while maintaining high target specificity upon metabolic activation.

In conclusion, 4-(2-fluorophenyl)-2,5-dimethyl–dihydro–3H–1,24-triazol–3-one (CAS No.,860789–15–7) exemplifies how structural complexity combined with functional diversity can yield promising candidates for therapeutic development, particularly within areas requiring nuanced modulation of biological pathways such as inflammation or infection control.`